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Compound of Interest

Compound Name: Roginolisib

Cat. No.: B2511894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Roginolisib (also known as MSC2360844 or IOA-244). Adherence to these procedures is

critical for ensuring laboratory safety and environmental protection.

Safety and Hazard Information
Based on the available Safety Data Sheet (SDS), Roginolisib is not classified as a hazardous

substance or mixture.[1] However, it is important to note that the chemical, physical, and

toxicological properties have not been fully investigated.[1] Therefore, it is prudent to handle

Roginolisib with care, employing standard laboratory safety protocols.

Key Safety Data Summary
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Property Information Source

GHS Classification
Not a hazardous substance or

mixture
[1]

Synonyms MSC2360844; IOA-244 [1][2]

Formula C26H27FN4O5S

Molecular Weight 526.58

First Aid Measures

Eye contact: Flush with water,

call a physician. Skin contact:

Rinse with water, call a

physician. Inhalation: Move to

fresh air. Ingestion: Wash out

mouth with water, do NOT

induce vomiting, call a

physician.

Fire Fighting

Use water spray, dry chemical,

foam, or carbon dioxide

extinguishers. Wear self-

contained breathing apparatus.

Handling

Avoid inhalation, and contact

with eyes and skin. Use in a

well-ventilated area.

Storage

Store at -20°C for up to one

year. Can be shipped at room

temperature for less than two

weeks.

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the disposal of Roginolisib. This

protocol is based on guidelines for non-hazardous chemical waste and should be adapted to

comply with local, state, and federal regulations.
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Experimental Protocol: Disposal of Roginolisib

Consult Local Regulations: Before proceeding, consult your institution's Environmental

Health and Safety (EHS) department for specific guidelines on chemical waste disposal.

Regulations can vary significantly.

Decontamination (for solutions):

If Roginolisib is in a solvent, determine if the solvent itself is hazardous.

If the solvent is non-hazardous, the solution can be treated as non-hazardous waste.

If the solvent is hazardous, the mixture must be disposed of as hazardous chemical waste,

following your institution's specific procedures for that solvent class.

For Solid (Powder) Waste:

Carefully sweep up any solid material, avoiding dust formation.

Place the solid waste into a clearly labeled, sealed container.

For Liquid Waste (Aqueous Solutions):

While human and animal blood and body fluids can sometimes be poured down the drain,

it is best practice to decontaminate chemical solutions before disposal.

For non-hazardous aqueous solutions of Roginolisib, check with your local EHS for

permission for sanitary sewer disposal. If permitted, flush with copious amounts of water.

Disposal of Empty Containers:

Empty containers that held Roginolisib should be triple-rinsed with an appropriate

solvent.

If the container held a non-hazardous solution, and personal information is not present, it

may be discarded in the regular trash after rinsing.

Final Disposal:
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For non-hazardous Roginolisib waste, it may be permissible to dispose of it in the regular

trash, once properly contained and labeled.

Alternatively, and as a more cautious approach, the waste can be collected by your

institution's EHS department for incineration by a licensed environmental management

vendor.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Roginolisib.
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Start: Roginolisib Waste
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Caption: A workflow diagram for the disposal of Roginolisib.
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Context: Roginolisib and the PI3K Signaling
Pathway
Roginolisib is a potent and selective inhibitor of PI3Kδ (phosphoinositide 3-kinase delta). The

PI3K pathway is a critical signaling pathway involved in cell proliferation, survival, and

differentiation. In certain cancers, this pathway is overactive, and inhibitors like Roginolisib
can help to block these cancer-promoting signals.

The diagram below provides a simplified representation of the PI3K signaling pathway that

Roginolisib targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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